3-amino-N-cyclopropyl-N-methylpropanamide hydrochloride
Overview
Description
3-Amino-N-cyclopropyl-N-methylpropanamide hydrochloride, also known as 3-amino-N-cyclopropyl-N-methylpropanamide HCl, is an organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 217.72 g/mol and a melting point of 212-214°C. 3-amino-N-cyclopropyl-N-methylpropanamide HCl is a versatile compound that can be used in a wide range of laboratory experiments and has been studied extensively in recent years.
Scientific Research Applications
3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. It has also been used in the synthesis of various drugs, such as bupropion and phentermine. In addition, 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl has been used in the synthesis of other organic compounds, such as 4-amino-N-cyclopropyl-N-methylpropanamide HCl and 4-amino-N-cyclopropyl-N-methylpropanamide sulfate.
Mechanism of Action
The mechanism of action of 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl is not fully understood. However, it is believed to act as an inhibitor of monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. This inhibition of monoamine oxidase can lead to increased levels of these neurotransmitters in the brain, which can have a variety of effects on mood, cognition, and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl are not fully understood. However, it is believed to act as an inhibitor of monoamine oxidase, which can lead to increased levels of serotonin and dopamine in the brain. This can have a variety of effects on mood, cognition, and behavior. In addition, 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl has been shown to increase the levels of several other neurotransmitters, including norepinephrine, epinephrine, and glutamate.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl in laboratory experiments is that it is a relatively inexpensive compound that is widely available. In addition, it is relatively easy to synthesize and can be used in a variety of research applications. However, there are some limitations to using this compound in laboratory experiments. For example, it is not water-soluble, and it can be difficult to dissolve in organic solvents. In addition, it is not very stable and can decompose easily at high temperatures.
Future Directions
There are many potential future directions for research involving 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl. For example, further research could be done to better understand the mechanism of action of this compound and to identify potential therapeutic applications. In addition, further research could be done to explore the use of 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl in the synthesis of other compounds and drugs. Finally, more research could be done to investigate the biochemical and physiological effects of this compound on the body.
Synthesis Methods
3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl can be synthesized by several methods. The most common method involves the reaction of 1-chloro-3-methyl-2-cyclopropylpropanamide with an amine, such as ethylenediamine or triethylamine, in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction yields 3-amino-N-cyclopropyl-N-methylpropanamide hydrochlorideclopropyl-N-methylpropanamide HCl as the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-N-cyclopropyl-N-methylpropanamide hydrochloride involves the reaction of cyclopropylamine with N-methylacrylamide followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "Cyclopropylamine", "N-methylacrylamide", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Add cyclopropylamine to N-methylacrylamide in the presence of a catalytic amount of acid catalyst.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and add sodium borohydride to reduce the imine to the amine.", "Acidify the reaction mixture with hydrochloric acid to yield the hydrochloride salt of the target compound.", "Isolate the product by filtration and wash with water." ] } | |
CAS RN |
2758003-86-8 |
Product Name |
3-amino-N-cyclopropyl-N-methylpropanamide hydrochloride |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
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